Cas no 1210427-80-7 (3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine)

• Product Name: 3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine
• CAS No: 1210427-80-7
• MF: C₂₈H₅₆N₂O₆Si₃
• MW: 601
• CID: 5055382
• PubChem ID: 131637376
• Update Time: 2025-06-11

3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine Chemical and Physical Properties

Names and Identifiers

• 1-[4-[Tert-butyl(dimethyl)silyl]oxy-5-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolan-2-yl]-5-[[tert-butyl(dimethyl)silyl]oxymethyl]pyrimidine-2,4-dione
• 3',5'-Bis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• A-[[(1,1-dimethylethyl)dimethylsilyl]oxy]thymidine
• CID 131637376
• 3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine
• Thymidine, 3',5'-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-α-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 1210427-80-7
• 3',5'-Bis-O-[(1,1-dimethylethyl)dimethylsilyl]-alpha-[[(1,1-dimethylethyl)dimethylsilyl]oxy]thymidine

• Inchi： 1S/C28H56N2O6Si3/c1-26(2,3)37(10,11)33-18-20-17-30(25(32)29-24(20)31)23-16-21(36-39(14,15)28(7,8)9)22(35-23)19-34-38(12,13)27(4,5)6/h17,21-23H,16,18-19H2,1-15H3,(H,29,31,32)
• InChI Key： VWNYSLBEKMNLIZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1CC(N2C(NC(C(CO[Si](C)(C)C(C)(C)C)=C2)=O)=O)OC1CO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 600.34461711g/mol
• Monoisotopic Mass: 600.34461711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Solubility: DCM, Ethanol
• pka: 9.00±0.10(Predicted)

Additional information on 3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine

Recent Advances in the Study of 3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine (CAS: 1210427-80-7)

The compound 3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine (CAS: 1210427-80-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in nucleic acid synthesis and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine as a key intermediate in the synthesis of modified nucleosides. These modified nucleosides are critical for the development of antiviral and anticancer agents. The compound's silyl-protected groups enhance its stability and reactivity, making it a valuable building block in oligonucleotide synthesis. Researchers have optimized its synthesis route to improve yield and purity, which is essential for large-scale production.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting viral replication. The study revealed that derivatives of 3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine exhibited potent activity against RNA viruses, including SARS-CoV-2. The mechanism of action involves the incorporation of the modified nucleoside into viral RNA, leading to chain termination and inhibition of viral polymerase activity.

Another area of interest is the compound's potential in cancer therapy. Preclinical studies have shown that 3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine derivatives can selectively target cancer cells by interfering with DNA replication. This selectivity is attributed to the higher metabolic activity of cancer cells, which makes them more susceptible to nucleoside analogs. Ongoing clinical trials are evaluating the safety and efficacy of these derivatives in patients with solid tumors.

Despite these promising findings, challenges remain in the clinical translation of 3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine-based therapies. Issues such as drug delivery, bioavailability, and potential off-target effects need to be addressed. Future research directions include the development of prodrug strategies to enhance oral bioavailability and the exploration of combination therapies to improve therapeutic outcomes.

In conclusion, 3',5'-Bis-O-[(1,1-diMethylethyl)diMethylsilyl]-α-[[(1,1-diMethylethyl)diMethylsilyl]oxy]thyMidine (CAS: 1210427-80-7) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its applications in antiviral and anticancer therapies highlight its potential to address unmet medical needs. Continued research and development efforts are essential to fully realize its therapeutic potential and overcome existing challenges.